2-Chloro-5-ethylnicotinaldehyde
Overview
Description
2-Chloro-5-ethylnicotinaldehyde is a chemical compound with the molecular formula C8H8ClNO and a molecular weight of 169.61 g/mol . It is used in various chemical reactions and is available for purchase from several chemical suppliers .
Molecular Structure Analysis
The molecular structure of 2-Chloro-5-ethylnicotinaldehyde can be analyzed using various spectroscopic techniques. For instance, single-crystal X-ray diffraction (XRD), powder XRD, proton Fourier transform nuclear magnetic resonance (FT-NMR), and Fourier transform infrared investigations can be used to confirm the crystal structure, molecular structure, and presence of functional groups in the formed crystal .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Chloro-5-ethylnicotinaldehyde can be analyzed using various techniques. For instance, thermogravimetric analysis and differential thermal curves can be used to examine the thermal stability and kinetic parameters . Dielectric analysis can be used to investigate the electrical conductivity and dielectric behavior of the compound .Scientific Research Applications
Lipophilic Character and Biological Activity
- Linear Relationships : Research by Hansch and Dunn (1972) studied chloroacetaldehyde, a probable metabolite of 2-chloroethanol, across various animal systems, tissue cultures, and toxicity tests. This study contributes to understanding the toxicological profile of compounds related to 2-Chloro-5-ethylnicotinaldehyde (Hansch & Dunn, 1972).
Catalysis in Organic Chemistry
- Enantioselective Arylation of Aldehydes : Fontes et al. (2004) demonstrated the use of 2-piperidino-1,2,2-triphenylethanol as a catalyst for the arylation of aldehydes, which is relevant to the field of synthetic organic chemistry and could be related to the reactivity of 2-Chloro-5-ethylnicotinaldehyde (Fontes et al., 2004).
Antimicrobial Activity
- Photochemical E (trans) to Z (cis) Isomerization : Gangadasu et al. (2009) synthesized and studied the antimicrobial activity of 2-Chloro-5-methylpyridine-3-olefin derivatives. This research is significant for understanding the biological activities of similar compounds (Gangadasu et al., 2009).
Synthetic Applications
- Synthesis of Quinoline Ring Systems : A review by Hamama et al. (2018) on the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs covers their synthesis and biological evaluation, highlighting the synthetic versatility of these compounds (Hamama et al., 2018).
Biocatalysis
- Production of 2,5-Furandicarboxylic Acid : Yuan et al. (2019) discussed the biocatalytic production of 2,5-furandicarboxylic acid, an emerging area of research relevant to sustainable chemistry. This paper can provide insights into the biocatalytic potential of related compounds (Yuan et al., 2019).
properties
IUPAC Name |
2-chloro-5-ethylpyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO/c1-2-6-3-7(5-11)8(9)10-4-6/h3-5H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCLSFDXSENHBBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(N=C1)Cl)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20648286 |
Source
|
| Record name | 2-Chloro-5-ethylpyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20648286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
863215-21-8 |
Source
|
| Record name | 2-Chloro-5-ethylpyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20648286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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